(Cyclopropyl)[1-[2-(2-fluorophenoxy)ethyl]-1H-indol-3-yl]methanone

• Molecular Formula: C20H18FNO2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: cyclopropyl-[1-[2-(2-fluorophenoxy)ethyl]indol-3-yl]methanone
• InChI: InChI=1S/C20H18FNO2/c21-17-6-2-4-8-19(17)24-12-11-22-13-16(20(23)14-9-10-14)15-5-1-3-7-18(15)22/h1-8,13-14H,9-12H2
• InChI Key: WUQRZCWAZYXFAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=CN(C3=CC=CC=C32)CCOC4=CC=CC=C4F

Description

3-CYCLOPROPANECARBONYL-1-[2-(2-FLUOROPHENOXY)ETHYL]-1H-INDOLE is a synthetic compound that belongs to the indole family Indole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-CYCLOPROPANECARBONYL-1-[2-(2-FLUOROPHENOXY)ETHYL]-1H-INDOLE typically involves multiple steps, starting with the preparation of the indole core. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde under acidic conditions . The cyclopropanecarbonyl group can be introduced through a cyclopropanation reaction, often using reagents like diazomethane or Simmons-Smith reagents . The 2-(2-fluorophenoxy)ethyl group can be attached via nucleophilic substitution reactions using appropriate alkylating agents .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for certain steps, as well as the development of more efficient catalysts and reagents to streamline the process .

Chemical Reactions Analysis

Types of Reactions

3-CYCLOPROPANECARBONYL-1-[2-(2-FLUOROPHENOXY)ETHYL]-1H-INDOLE can undergo various chemical reactions, including:

Oxidation: The indole ring can be oxidized to form oxindole derivatives.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The fluorophenoxy group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions for substitution reactions.

Major Products

Oxidation: Oxindole derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted indole derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential use in drug development, particularly for targeting specific biological pathways.

Industry: Used in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 3-CYCLOPROPANECARBONYL-1-[2-(2-FLUOROPHENOXY)ETHYL]-1H-INDOLE involves its interaction with specific molecular targets. The indole ring is known to bind to various biological receptors, influencing pathways related to cell signaling and gene expression . The fluorophenoxy group may enhance the compound’s binding affinity and selectivity for certain targets .

Comparison with Similar Compounds

Similar Compounds

• 1-[2-(2-fluorophenoxy)ethyl]-1H-indole-3-carbaldehyde .
• 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide .

Uniqueness

3-CYCLOPROPANECARBONYL-1-[2-(2-FLUOROPHENOXY)ETHYL]-1H-INDOLE is unique due to the presence of the cyclopropanecarbonyl group, which imparts distinct chemical properties and reactivity. This makes it a valuable compound for exploring new chemical reactions and developing novel therapeutic agents .